Cas no 6880-84-8 ((3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one)
6880-84-8 structure
Product Name:(3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one
CAS No:6880-84-8
MF:C16H26N2O
MW:262.390444278717
CID:1731306
PubChem ID:442472
Update Time:2025-04-21
(3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one Chemical and Physical Properties
Names and Identifiers
-
- (3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one
- Cernuine
- (1S,7S,9R,11S,13S)-11-methyl-2,17-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-3-one
- Q27106132
- CHEBI:3560
- C09860
- DTXSID70331838
- AKOS040763355
- 6880-84-8
-
- Inchi: 1S/C16H26N2O/c1-11-8-12-4-2-6-15-17(12)14(9-11)10-13-5-3-7-16(19)18(13)15/h11-15H,2-10H2,1H3/t11-,12-,13-,14+,15-/m0/s1
- InChI Key: IWSJXTCXZSUCNS-LXFSFDBISA-N
- SMILES: O=C1CCC[C@H]2C[C@H]3C[C@@H](C)C[C@@H]4CCC[C@H](N21)N34
Computed Properties
- Exact Mass: 262.20468
- Monoisotopic Mass: 262.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
(3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | TN6307-5 mg |
Cernuine |
6880-84-8 | 98% | 5mg |
¥ 3,710 | 2023-07-11 | |
| TargetMol Chemicals | TN6307-1 mL * 10 mM (in DMSO) |
Cernuine |
6880-84-8 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN6307-5mg |
Cernuine |
6880-84-8 | 5mg |
¥ 12120 | 2024-07-20 | ||
| TargetMol Chemicals | TN6307-1 ml * 10 mm |
Cernuine |
6880-84-8 | 1 ml * 10 mm |
¥ 14800 | 2024-07-20 |
(3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
6880-84-8 ((3aS,5S,6aR,7aS,12aS)-5-methyltetradecahydro-11H-pyrido[1',2':3,4]pyrimido[2,1,6-de]quinolizin-11-one) Related Products
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